Cas no 2174000-10-1 (rac-2-(1R,3S)-3-(propan-2-yl)-2,3-dihydro-1H-inden-1-ylacetic acid)

• Product Name: rac-2-(1R,3S)-3-(propan-2-yl)-2,3-dihydro-1H-inden-1-ylacetic acid
• CAS No: 2174000-10-1
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 5710681
• PubChem ID: 124660496
• Update Time: 2025-05-19

rac-2-(1R,3S)-3-(propan-2-yl)-2,3-dihydro-1H-inden-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(1R,3S)-3-propan-2-yl-2,3-dihydro-1H-inden-1-yl]acetic acid
• Rac-2-[(1R,3S)-3-(propan-2-yl)-2,3-dihydro-1H-inden-1-yl]acetic acid
• 2-[(1R,3S)-3-(propan-2-yl)-2,3-dihydro-1H-inden-1-yl]acetic acid
• EN300-1696614
• Rac-2-[(1R,3S)-3-(propan-2-yl)-2,3-dihydro-1H-inden-1-yl]aceticacid
• 2174000-10-1
• rac-2-(1R,3S)-3-(propan-2-yl)-2,3-dihydro-1H-inden-1-ylacetic acid

• Inchi： 1S/C14H18O2/c1-9(2)13-7-10(8-14(15)16)11-5-3-4-6-12(11)13/h3-6,9-10,13H,7-8H2,1-2H3,(H,15,16)/t10-,13+/m1/s1
• InChI Key： UXHQGKGQRVLIJD-MFKMUULPSA-N
• SMILES： OC(C[C@@H]1C2C=CC=CC=2[C@H](C(C)C)C1)=O

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-2-(1R,3S)-3-(propan-2-yl)-2,3-dihydro-1H-inden-1-ylacetic acid

Introduction to Rac-2-(1R,3S)-3-(propan-2-yl)-2,3-dihydro-1H-inden-1-ylacetic Acid (CAS No. 2174000-10-1)

Rac-2-(1R,3S)-3-(propan-2-yl)-2,3-dihydro-1H-inden-1-ylacetic acid, with the CAS number 2174000-10-1, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its intricate stereochemistry and structural complexity, has garnered attention for its potential applications in drug discovery and molecular biology. The unique arrangement of its functional groups and the presence of multiple stereocenters make it a valuable scaffold for developing novel therapeutic agents.

The compound's name highlights several key structural features that are crucial for understanding its chemical properties and biological activities. The prefix "rac-" indicates that the molecule is a racemic mixture, containing equal amounts of both enantiomers. This racemic nature is particularly important in pharmaceutical research, as the biological effects of a drug can be highly dependent on its stereochemistry. The presence of the (1R,3S) configuration suggests a specific spatial arrangement of the substituents around the stereocenters, which can influence interactions with biological targets.

The core structure of Rac-2-(1R,3S)-3-(propan-2-yl)-2,3-dihydro-1H-inden-1-ylacetic acid consists of an indenyl ring system substituted with an acetic acid moiety at the 1-position. The indenyl ring itself is a fused bicyclic aromatic system, which provides a stable platform for further functionalization. The propan-2-yl group attached at the 3-position adds another layer of complexity, influencing both the electronic properties and the solubility of the compound. These structural elements contribute to the molecule's versatility and make it a promising candidate for various applications.

In recent years, there has been growing interest in indene derivatives due to their diverse biological activities. Indenes have been shown to exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The specific stereochemistry of Rac-2-(1R,3S)-3-(propan-2-yl)-2,3-dihydro-1H-inden-1-ylacetic acid may play a critical role in modulating these activities. For instance, studies have demonstrated that the (1R,3S) configuration can enhance binding affinity to certain biological targets by optimizing spatial interactions.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. Researchers often use such scaffolds to develop libraries of compounds for high-throughput screening. The ability to modify different parts of the molecule allows for fine-tuning of its properties, making it easier to identify derivatives with improved efficacy and reduced side effects. This approach has been successfully applied in various drug discovery programs, leading to the identification of novel therapeutic agents.

The synthesis of Rac-2-(1R,3S)-3-(propan-2-yl)-2,3-dihydro-1H-inden-1-ylacetic acid presents unique challenges due to its complex stereochemistry. However, advances in synthetic chemistry have made it possible to access such molecules with high precision. Techniques such as asymmetric synthesis and chiral resolution have been employed to ensure the correct stereochemical configuration. These methods are essential for producing enantiomerically pure compounds, which are often required for pharmaceutical applications.

Recent studies have also explored the pharmacokinetic properties of indene derivatives. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing their therapeutic potential. Racemic mixtures like Rac-2-(1R,3S)-3-(propan-2-yl)-2,3-dihydro-1H-inden-1-ylacetic acid can exhibit different ADME profiles depending on their enantiomeric composition. This has led to increased interest in developing enantiomerically pure forms or separating racemic mixtures into their individual enantiomers.

The compound's potential applications extend beyond drug discovery into other areas of chemical biology. For instance, it can serve as a tool compound for studying enzyme mechanisms and substrate recognition. By using Racemic mixtures or enantiomerically pure forms selectively， researchers can gain insights into how enzymes interact with different stereoisomers， providing valuable information for rational drug design。

Future research directions may focus on exploring new synthetic routes to improve yield and scalability， as well as investigating novel derivatives with enhanced biological activity。 The combination of computational modeling， medicinal chemistry， and biotechnology will likely play a significant role in these efforts。 By leveraging these interdisciplinary approaches， scientists can accelerate the development pipeline for new therapeutic agents based on indene scaffolds。